4-BROMO-2-({4-[(4-CHLOROPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)PHENOL

• IUPAC Name: 4-bromo-2-[[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H20BrClN2O/c19-16-3-6-18(23)15(11-16)13-22-9-7-21(8-10-22)12-14-1-4-17(20)5-2-14/h1-6,11,23H,7-10,12-13H2
• InChI Key: UDBUKNAECQQGSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC3=C(C=CC(=C3)Br)O
• Molecular Formula: C18H20BrClN2O
• Molecular Weight: 395.7 g/mol

Description

“4-bromo-2-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}phenol” is a chemical compound with the linear formula C18H19BrClN3O. It has a molecular weight of 408.729. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula, C18H19BrClN3O. This indicates that it contains 18 carbon atoms, 19 hydrogen atoms, one bromine atom, one chlorine atom, three nitrogen atoms, and one oxygen atom.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds often undergo reactions at the benzylic position. These reactions can include free radical bromination, nucleophilic substitution, and oxidation.